2-(1-(4-Chlorophenyl)cyclopentanecarboxamido)thiophene-3-carboxamide

• IUPAC Name: 2-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C17H17ClN2O2S/c18-12-5-3-11(4-6-12)17(8-1-2-9-17)16(22)20-15-13(14(19)21)7-10-23-15/h3-7,10H,1-2,8-9H2,(H2,19,21)(H,20,22)
• InChI Key: XVTKWKLQIYPMEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=CS3)C(=O)N
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

2-(1-(4-Chlorophenyl)cyclopentanecarboxamido)thiophene-3-carboxamide, also known as CCT251545, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiophene carboxamide derivatives and has been found to exhibit promising anticancer properties.

Scientific Research Applications

Medicinal Chemistry

Compounds with complex structures, including thiophene derivatives and chlorophenyl groups, are frequently explored for their pharmacological potentials. For example, thiophene analogues have been synthesized and evaluated for potential carcinogenicity, providing insights into the structural modifications that could influence biological activity and safety profiles (Ashby et al., 1978). This research area could encompass the study of "2-(1-(4-Chlorophenyl)cyclopentanecarboxamido)thiophene-3-carboxamide" for potential therapeutic uses, given its unique structural features.

Environmental Science

The environmental impact and degradation pathways of chlorophenyl-containing compounds, similar to the one , are significant in environmental science. Studies on the occurrence, toxicity, and degradation of triclosan, a chlorophenol, highlight the environmental persistence and toxicological concerns associated with chlorophenyl compounds (Bedoux et al., 2012). Such research is crucial for assessing the environmental safety of new chemical entities.

Biochemical Research

Investigations into the biochemical interactions and mechanisms of action of chemical compounds can reveal their potential applications in drug development or as biological probes. For instance, research on chlorogenic acid, a polyphenol with various biological activities, provides a model for studying the biochemical and pharmacological effects of naturally occurring and synthetic compounds (Naveed et al., 2018).

Mechanism of Action

Thiophene derivatives

are a class of compounds that have been of interest to scientists due to their potential biological activity . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Carboxamides

, on the other hand, are a class of compounds that are often found in biologically active molecules. They are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Future Directions

Thiophene-based analogs, such as “2-(1-(4-Chlorophenyl)cyclopentanecarboxamido)thiophene-3-carboxamide”, continue to be a focus of research due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.